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Compound of Interest

Compound Name: Tripropylene

Cat. No.: B076144

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the role and performance
characteristics of tripropylene glycol (TPG) as a key component in hydraulic fluid formulations,
particularly in water-glycol based fire-resistant fluids. The information is intended to guide
researchers and formulators in developing and evaluating high-performance hydraulic fluids.

Introduction to Tripropylene Glycol in Hydraulic
Fluids

Tripropylene glycol is a high-boiling, colorless liquid with low volatility that is completely
miscible with water.[1][2] Its chemical and physical properties make it a valuable component in
various industrial applications, including as a solvent, coupling agent, and humectant. In the
context of hydraulic fluids, TPG is primarily utilized in water-glycol formulations to enhance fluid
stability, provide freeze protection, and contribute to the overall performance of the fluid. Water-
glycol hydraulic fluids are crucial in applications where fire resistance is a primary concern,
such as in the steel, mining, and die-casting industries.[3][4]

Application Notes
Role of Tripropylene Glycol in Hydraulic Fluid
Formulations

Tripropylene glycol serves several critical functions within a hydraulic fluid formulation:
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e Solvent and Coupling Agent: TPG's excellent solvency ensures that various additives, such
as corrosion inhibitors, anti-wear agents, and friction modifiers, remain dissolved and evenly
dispersed throughout the fluid. This is crucial for maintaining the fluid's homogeneity and
ensuring consistent performance.

o Freeze Point Depression: The presence of tripropylene glycol, along with other glycols,
significantly lowers the freezing point of the water-based fluid, enabling its use in a wider
range of operating temperatures.

 Lubricity and Anti-Wear Properties: While the primary lubricating properties of a hydraulic
fluid are often enhanced by specific anti-wear additives, glycols like TPG contribute to the
fluid's inherent lubricity, protecting hydraulic system components from wear.

 Viscosity and Thermal Stability: Tripropylene glycol's high boiling point and low volatility
contribute to the thermal stability of the hydraulic fluid, reducing fluid loss through
evaporation at elevated operating temperatures.[1][2] Its viscosity characteristics also play a
role in the overall viscosity profile of the formulated fluid.

Advantages of Incorporating Tripropylene Glycol

The inclusion of tripropylene glycol in hydraulic fluid formulations offers several advantages:

o Enhanced Fluid Stability: As a coupling agent, TPG helps to maintain a stable, single-phase
fluid, preventing the separation of water and other components.

o Improved Safety: The low volatility of TPG contributes to the fire-resistant properties of
water-glycol hydraulic fluids.

o Consistent Performance: By ensuring the solubility of additives, TPG helps to maintain the
fluid's performance characteristics, such as corrosion protection and anti-wear properties,
over its service life.

Data Presentation

The following tables summarize the typical physical and performance characteristics of a base
water-glycol hydraulic fluid compared to a formulation containing tripropylene glycol.
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Note: The data presented below is illustrative and intended for comparative purposes. Actual
values may vary depending on the specific formulation and concentration of components.

Table 1: Physical Properties of Hydraulic Fluid Formulations

Base Fluid (Water- ] ]
Formulation with

Property Glycol without . Test Method
Tripropylene Glycol

TPG)
Appearance Clear to Hazy Liquid Clear Liquid Visual
Kinematic Viscosity @

46 48 ASTM D445
40°C, cSt
Kinematic Viscosity @

8.2 8.5 ASTM D445
100°C, cSt
Viscosity Index 150 155 ASTM D2270
Density @ 15°C, g/mL  1.075 1.080 ASTM D1298
Pour Point, °C -40 -45 ASTM D97
Flash Point, Cleveland

None None ASTM D92

Open Cup, °C

Table 2: Performance Characteristics of Hydraulic Fluid Formulations
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Base Fluid (Water- ] ]
Formulation with

Performance Test Glycol without ) Test Method
Tripropylene Glycol

TPG)
Four-Ball Wear, Scar
) 0.65 0.55 ASTM D4172
Diameter, mm
Vane Pump Weatr,
_ <100 <75 ASTM D2882
Total Weight Loss, mg
Rust Prevention
o Pass Pass ASTM D665, Proc. A
(Distilled Water)
Copper Corrosion (3h
1b la ASTM D130
@ 100°C)
Oxidation Stability
(TOST), Hours to 2.0 > 1000 > 1500 ASTM D943

AN

Hydrolytic Stability,
Copper Weight -0.10 -0.05 ASTM D2619

Change, mg/cmz

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

ASTM D445: Kinematic Viscosity of Transparent and
Opaque Liquids

This test method determines the kinematic viscosity of liquid petroleum products by measuring
the time for a volume of liquid to flow under gravity through a calibrated glass capillary
viscometer.

o Apparatus: Calibrated glass capillary viscometer, constant-temperature bath, thermometer,
and a timer.
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e Procedure: a. Select a clean, dry, calibrated viscometer of a size that will give a flow time of
not less than 200 seconds. b. Charge the viscometer with the sample in the manner dictated
by the design of the instrument. c. Place the charged viscometer in a constant-temperature
bath long enough to reach the test temperature. d. Induce the sample to flow through the
working capillary. e. Measure the time required for the leading edge of the meniscus to pass
from the first timing mark to the second. f. Calculate the kinematic viscosity from the
measured flow time and the viscometer calibration constant.

ASTM D665: Rust-Preventing Characteristics of
Inhibited Mineral Oils in the Presence of Water

This test method evaluates the ability of an oil to prevent the rusting of ferrous parts in the
presence of water.

o Apparatus: Oil bath, beaker, stirrer, and a polished steel test specimen.

e Procedure: a. Place 300 mL of the test fluid in a beaker. b. Place the beaker in an oil bath
maintained at 60°C. c. Suspend a polished steel specimen in the fluid. d. Add 30 mL of
distilled water to the beaker. e. Stir the mixture at 1000 rpm for 24 hours. f. At the end of the
test period, remove the steel specimen, wash with a solvent, and examine for signs of rust.

ASTM D130: Corrosiveness to Copper from Petroleum
Products by Copper Strip Test

This test method assesses the relative degree of corrosivity of a petroleum product.
o Apparatus: Test tube, polished copper strip, and a temperature-controlled bath or block.

e Procedure: a. Place a polished copper strip in a test tube. b. Add 30 mL of the sample to be
tested. c. Place the test tube in a bath maintained at a specified temperature (e.g., 100°C)
for a specified time (e.g., 3 hours). d. At the end of the test period, remove the copper strip,
wash with a suitable solvent, and compare its appearance with the ASTM Copper Strip
Corrosion Standard.

ASTM D2882: Indicating the Wear Characteristics of
Hydraulic Fluids in a Constant Volume Vane Pump
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This test method is used to determine the anti-wear characteristics of hydraulic fluids by
operating a vane pump with the fluid under controlled conditions.[4]

o Apparatus: A hydraulic test stand equipped with a specific model of vane pump (e.g., Vickers
V-104C), reservoir, heat exchanger, and instrumentation to control and monitor pressure,
temperature, and flow.

e Procedure: a. Assemble the pump with new, pre-weighed components (vanes and ring). b.
Charge the system with the test fluid. c. Operate the pump for a specified duration (e.g., 100
hours) at a set pressure (e.g., 2000 psi) and temperature (e.g., 65°C). d. At the conclusion of
the test, disassemble the pump and weigh the vanes and ring to determine the total weight
loss due to wear.

Mandatory Visualizations

Tripropylene Glycol (C9H2004)

HO-[CH(CH3)CH20]3-H
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Chemical Structure of Tripropylene Glycol
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Water-Glycol Hydraulic Fluid
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Components of a Water-Glycol Hydraulic Fluid
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Experimental Workflow for Hydraulic Fluid Evaluation

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Tripropylene Glycol in
Hydraulic Fluids]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076144#tripropylene-glycol-as-a-component-in-
hydraulic-fluids]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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